Cas no 479685-58-0 (PYRAZINE, 2-[(3-METHYLPHENYL)METHOXY]-6-(1-PIPERAZINYL)-)

PYRAZINE, 2-[(3-METHYLPHENYL)METHOXY]-6-(1-PIPERAZINYL)- structure
479685-58-0 structure
Product Name:PYRAZINE, 2-[(3-METHYLPHENYL)METHOXY]-6-(1-PIPERAZINYL)-
CAS No:479685-58-0
MF:C16H20N4O
MW:284.356203079224
CID:3516717
PubChem ID:9921890
Update Time:2025-04-21

PYRAZINE, 2-[(3-METHYLPHENYL)METHOXY]-6-(1-PIPERAZINYL)- Chemical and Physical Properties

Names and Identifiers

    • PYRAZINE, 2-[(3-METHYLPHENYL)METHOXY]-6-(1-PIPERAZINYL)-
    • DB-376371
    • SCHEMBL4928390
    • 2-[(3-Methylphenyl)methoxy]-6-(1-piperazinyl)pyrazine
    • 479685-58-0
    • Inchi: 1S/C16H20N4O/c1-13-3-2-4-14(9-13)12-21-16-11-18-10-15(19-16)20-7-5-17-6-8-20/h2-4,9-11,17H,5-8,12H2,1H3
    • InChI Key: DHZYHQNUJREPGJ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=C(C)C=1)C1=CN=CC(=N1)N1CCNCC1

Computed Properties

  • Exact Mass: 284.16371127Da
  • Monoisotopic Mass: 284.16371127Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.3Ų
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